1-(2,6-dichlorobenzyl)-4-(2,3-dimethylphenyl)piperazine

• IUPAC Name: 1-[(2,6-dichlorophenyl)methyl]-4-(2,3-dimethylphenyl)piperazine
• InChI: InChI=1S/C19H22Cl2N2/c1-14-5-3-8-19(15(14)2)23-11-9-22(10-12-23)13-16-17(20)6-4-7-18(16)21/h3-8H,9-13H2,1-2H3
• InChI Key: UZBSBDOHVMVJOA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2CCN(CC2)CC3=C(C=CC=C3Cl)Cl)C
• Molecular Formula: C19H22Cl2N2
• Molecular Weight: 349.3 g/mol

Description

1-(2,6-dichlorobenzyl)-4-(2,3-dimethylphenyl)piperazine, also known as MBZP, is a psychoactive compound that belongs to the class of piperazine derivatives. It has gained attention in the scientific community due to its potential therapeutic applications in the treatment of various neurological disorders. The purpose of

Mechanism of Action

The mechanism of action of 1-(2,6-dichlorobenzyl)-4-(2,3-dimethylphenyl)piperazine is not fully understood, but it is thought to involve the modulation of neurotransmitter systems in the brain. It has been shown to bind to and activate dopamine and serotonin receptors, which are known to play a role in mood regulation. Additionally, 1-(2,6-dichlorobenzyl)-4-(2,3-dimethylphenyl)piperazine has been found to increase the levels of certain neurotransmitters such as dopamine and norepinephrine in the brain, which may contribute to its antidepressant and anxiolytic effects.
Biochemical and Physiological Effects:
1-(2,6-dichlorobenzyl)-4-(2,3-dimethylphenyl)piperazine has been found to have several biochemical and physiological effects in animal models. It has been shown to increase the levels of dopamine and norepinephrine in the brain, which may contribute to its antidepressant and anxiolytic effects. Additionally, 1-(2,6-dichlorobenzyl)-4-(2,3-dimethylphenyl)piperazine has been found to decrease the levels of the stress hormone cortisol, which may also contribute to its anxiolytic effects. However, further studies are needed to fully understand the biochemical and physiological effects of 1-(2,6-dichlorobenzyl)-4-(2,3-dimethylphenyl)piperazine.

Advantages and Limitations for Lab Experiments

1-(2,6-dichlorobenzyl)-4-(2,3-dimethylphenyl)piperazine has several advantages as a tool compound in the study of psychiatric disorders. It has been shown to have anxiolytic and antidepressant effects in animal models, and it has also been found to modulate the activity of dopamine and serotonin receptors in the brain. Additionally, 1-(2,6-dichlorobenzyl)-4-(2,3-dimethylphenyl)piperazine is relatively easy to synthesize and can be obtained in high purity. However, there are also some limitations to the use of 1-(2,6-dichlorobenzyl)-4-(2,3-dimethylphenyl)piperazine in lab experiments. For example, its mechanism of action is not fully understood, and further studies are needed to fully characterize its biochemical and physiological effects.

Future Directions

There are several future directions for the study of 1-(2,6-dichlorobenzyl)-4-(2,3-dimethylphenyl)piperazine. One potential direction is to investigate its potential therapeutic applications in the treatment of psychiatric disorders such as depression and anxiety. Additionally, further studies are needed to fully understand the mechanism of action of 1-(2,6-dichlorobenzyl)-4-(2,3-dimethylphenyl)piperazine and its biochemical and physiological effects. Finally, the development of new analogs of 1-(2,6-dichlorobenzyl)-4-(2,3-dimethylphenyl)piperazine with improved pharmacological properties may also be a promising direction for future research.
Conclusion:
In conclusion, 1-(2,6-dichlorobenzyl)-4-(2,3-dimethylphenyl)piperazine is a psychoactive compound that has gained attention in the scientific community due to its potential therapeutic applications in the treatment of various neurological disorders. Its synthesis method has been reported in several studies, and it has been investigated for its potential use as a tool compound in the study of psychiatric disorders. While its mechanism of action is not fully understood, it has been shown to have anxiolytic and antidepressant effects in animal models, and it has also been found to modulate the activity of dopamine and serotonin receptors in the brain. Further studies are needed to fully characterize its biochemical and physiological effects and to investigate its potential therapeutic applications.

Synthesis Methods

The synthesis method of 1-(2,6-dichlorobenzyl)-4-(2,3-dimethylphenyl)piperazine involves the reaction of 1-(2,6-dichlorobenzyl)piperazine with 2,3-dimethylphenylacetonitrile in the presence of a reducing agent such as sodium borohydride. The product is then purified using column chromatography to obtain pure 1-(2,6-dichlorobenzyl)-4-(2,3-dimethylphenyl)piperazine. The synthesis of 1-(2,6-dichlorobenzyl)-4-(2,3-dimethylphenyl)piperazine has been reported in several studies, and the yield and purity of the product can be optimized by varying the reaction conditions.

Scientific Research Applications

1-(2,6-dichlorobenzyl)-4-(2,3-dimethylphenyl)piperazine has been studied for its potential therapeutic applications in the treatment of various neurological disorders such as depression, anxiety, and schizophrenia. It has been shown to have anxiolytic and antidepressant effects in animal models, and it has also been found to modulate the activity of dopamine and serotonin receptors in the brain. Additionally, 1-(2,6-dichlorobenzyl)-4-(2,3-dimethylphenyl)piperazine has been investigated for its potential use as a tool compound in the study of the molecular mechanisms underlying psychiatric disorders.